Cas no 95080-93-6 (Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)-)

• Product Name: Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)-
• CAS No: 95080-93-6
• MF: C₄H₆ClNO₃
• MW: 151.548340320587
• MDL: MFCD00010209
• CID: 1987501
• PubChem ID: 9576005
• Update Time: 2025-07-09

Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)-
• (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate
• ethyl (E)-2-chloro-2-(hydroxyimino)acetate
• AKOS004115392
• ethyl chloroximidoacetate
• ETHYL (2E)-2-CHLORO-2-(HYDROXYIMINO)ACETATE
• ALBB-021946
• STK803584
• UXOLDCOJRAMLTQ-ZZXKWVIFSA-N
• ethyl chlorooximido acetate
• ethyl (2E)-chloro(hydroxyimino)acetate
• Chloro oxime
• ethyl chloro oximidoacetate
• 14337-43-0
• Ethyl 2-chloro-2-(hydroxyimino)acetate, 97%
• ethyl chloro-oximidoacetate
• 2-Chloro-2-hydroxyiminoacetic acid ethyl ester
• Ethyl chloro oximido acetate
• MFCD00010209
• CS-D1024
• Chloroacetic acid, 2-oxime, ethyl ester
• 861135-87-7
• (E)-ethyl 2-chloro-2-(hydroxyimino)-acetate
• EN300-97812
• 95080-93-6
• Ethyl chlorooximidoacetate
• Ethyl (2Z)-chloro(hydroxyimino)ethanoate #
• Ethyl (2Z)-chloro(hydroxyimino)ethanoate
• Ethyl 2-chloro-2-(hydroxyimino)acetate
• Ethyl chlorooximinoacetate
• (E)-ETHYL 2-CHLORO-2-(HYDROXYIMINO)ACETATE
• ethyl (2Z)-2-chloro-2-hydroxyiminoacetate
• BBL013029
• STR08665
• (Z)-ethyl2-chloro-2-(hydroxyimino)acetate
• J-200099
• ethyl (2Z)-2-chloro-2-(hydroxyimino)acetate

• MDL： MFCD00010209
• Inchi： 1S/C4H6ClNO3/c1-2-9-4(7)3(5)6-8/h8H,2H2,1H3/b6-3-
• InChI Key： UXOLDCOJRAMLTQ-UTCJRWHESA-N
• SMILES： Cl/C(/C(=O)OCC)=N\O

Computed Properties

• Exact Mass: 151.0036207Da
• Monoisotopic Mass: 151.0036207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų

Additional information on Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)-

Acetic Acid, Chloro(Hydroxyimino)-, Ethyl Ester, (2Z)-: A Comprehensive Overview

The compound with CAS No. 95080-93-6, commonly referred to as Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)-, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical characteristics, synthesis methods, and recent advancements in its utilization.

Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)- is an organic compound characterized by its complex structure. The molecule contains a chloro(hydroxyimino) group attached to an acetic acid backbone, with an ethyl ester substituent. The (2Z) designation indicates the configuration of the double bond at position 2. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of chloro(hydroxyimino) groups in organic synthesis. These groups are known for their ability to participate in various reactions, including nucleophilic substitutions and additions. The presence of the ethyl ester group further enhances the compound's reactivity and solubility properties.

The synthesis of Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)- involves a multi-step process that typically begins with the preparation of the corresponding hydroxyimino intermediate. Researchers have developed efficient methodologies to achieve high yields and purity levels during this process. For instance, recent advancements in catalytic systems have enabled better control over the stereochemistry of the product.

In terms of applications, Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)- has shown promise in several areas. One notable application is in the development of advanced materials for electronic devices. The compound's ability to form stable complexes with metal ions makes it a valuable precursor in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are widely used in catalysis and gas storage technologies.

Another area where this compound has gained traction is in pharmaceutical research. The chloro(hydroxyimino) group exhibits interesting biological activities that make it a potential candidate for drug development. Recent studies have explored its role as an inhibitor of certain enzymes involved in disease pathways.

The environmental impact of Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)- has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthesis routes that minimize waste generation and energy consumption.

In conclusion,Acetic acid, chloro(hydroxyimino)- , ethyl ester , (2Z ) - is a versatile compound with diverse applications across multiple fields . Its unique chemical properties , combined with ongoing research into its synthesis and utilization , ensure that it remains a focal point for future innovations . As scientific understanding continues to grow , we can expect even more exciting developments involving this intriguing molecule .